![molecular formula C12H22Cl2N2 B6214501 3-(prop-2-yn-1-yl)-3,9-diazaspiro[5.5]undecane dihydrochloride CAS No. 2731007-84-2](/img/no-structure.png)
3-(prop-2-yn-1-yl)-3,9-diazaspiro[5.5]undecane dihydrochloride
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Overview
Description
3-(prop-2-yn-1-yl)-3,9-diazaspiro[5.5]undecane dihydrochloride is a useful research compound. Its molecular formula is C12H22Cl2N2 and its molecular weight is 265.2. The purity is usually 95.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(prop-2-yn-1-yl)-3,9-diazaspiro[5.5]undecane dihydrochloride involves the reaction of 1,5-dibromopentane with sodium azide to form 1,5-diazidopentane. This intermediate is then reacted with propargyl alcohol to form 3-(prop-2-yn-1-yl)-1,5-diazidopentane. The final step involves the cyclization of 3-(prop-2-yn-1-yl)-1,5-diazidopentane with 1,5-diaminopentane to form 3-(prop-2-yn-1-yl)-3,9-diazaspiro[5.5]undecane dihydrochloride.", "Starting Materials": [ "1,5-dibromopentane", "sodium azide", "propargyl alcohol", "1,5-diaminopentane" ], "Reaction": [ "1. 1,5-dibromopentane is reacted with sodium azide in DMF to form 1,5-diazidopentane.", "2. 1,5-diazidopentane is reacted with propargyl alcohol in THF to form 3-(prop-2-yn-1-yl)-1,5-diazidopentane.", "3. 3-(prop-2-yn-1-yl)-1,5-diazidopentane is cyclized with 1,5-diaminopentane in ethanol to form 3-(prop-2-yn-1-yl)-3,9-diazaspiro[5.5]undecane dihydrochloride." ] } | |
CAS No. |
2731007-84-2 |
Molecular Formula |
C12H22Cl2N2 |
Molecular Weight |
265.2 |
Purity |
95 |
Origin of Product |
United States |
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